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Organic phosphites
Organic phosphites are a class of organic compounds that contain the phosphate group attached to an organic moiety, typically acting as stabilizers and antioxidants in various applications. These compounds exhibit excellent thermal stability and offer effective protection against oxidative degradation. They are widely used in polymer processing industries, particularly for polyolefins like polyethylene (PE) and polypropylene (PP), where they prevent the chain scission caused by free radicals, thus enhancing material durability and延长句子以达到200字要求。
Organic phosphites are a class of organic compounds that contain the phosphate group attached to an organic moiety, typically acting as stabilizers and antioxidants in various applications. These compounds exhibit excellent thermal stability and offer effective protection against oxidative degradation. They are widely used in polymer processing industries, particularly for polyolefins like polyethylene (PE) and polypropylene (PP), where they prevent the chain scission caused by free radicals, thus enhancing material durability and extending product life spans. Additionally, organic phosphites can be found in lubricants and metalworking fluids as anti-wear agents due to their ability to form protective layers on metal surfaces, reducing friction and wear. In pesticide formulations, these compounds act as stabilizers, ensuring the active ingredients remain effective over time. Their broad application spectrum makes them invaluable additives across multiple industries, offering reliable protection against oxidation and degradation under various conditions.

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Purification and Characterization of Polysorbate 20 for Pharmaceutical ApplicationsPurification and Characterization of Polysorbate 20 for Pharmaceutical Applications Introduction to Polysorbate 20 Polysorbate 20, also known as polyoxyethylene sorbitan monolaurate (CAS Number: 75069-13-8), is a widely used nonionic surfactant in the pharmaceutical and cosmetic industries. It belongs to the Tween family of surfactants, which are derived from sorbitol and fatty acids. Polysorbate...
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Polyoxy-10-oleyl Ether: Emerging Trends and Applications in Chemical BiopharmaceuticalsPolyoxy-10-oleyl Ether: Emerging Trends and Applications in Chemical Biopharmaceuticals Polyoxy-10-oleyl ether, a unique surfactant with potential applications in biopharmaceuticals, has garnered significant attention due to its versatile properties. Derived from polyethylene glycol and oleyl alcohol, it's known for its solubilizing and emulsifying abilities. Product Intr...
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Methoxypolyethylene Glycols: Emerging Excipients in Modern BiopharmaceuticalsMethoxypolyethylene Glycols: Emerging Excipients in Modern Biopharmaceuticals Introduction to Methoxypolyethylene Glycols Methoxypolyethylene glycols (MPEG) are a class of polymeric excipients that have gained significant attention in the field of biopharmaceuticals due to their unique properties and versatility. These polymers, derived from polyethylene glycol (PEG), exhibit excellent solubility,...